Cas no 75773-99-8 (2H-1,2,3,4-tetrazole-5-carboxylic acid)

2H-1,2,3,4-Tetrazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a tetrazole ring, a nitrogen-rich scaffold known for its stability and versatility in synthetic chemistry. This compound serves as a valuable building block in pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to act as a ligand or intermediate. Its high nitrogen content contributes to energetic material applications, while the carboxylic acid group enables further functionalization. The tetrazole moiety enhances metabolic stability in drug design, making it useful for bioisosteric replacements. The compound is typically synthesized via cycloaddition or oxidation routes, with purity and reactivity being critical for optimal performance in downstream applications.
2H-1,2,3,4-tetrazole-5-carboxylic acid structure
75773-99-8 structure
Product Name:2H-1,2,3,4-tetrazole-5-carboxylic acid
CAS No:75773-99-8
MF:C2H2N4O2
MW:114.062879085541
MDL:MFCD13179633
CID:539000
PubChem ID:438294
Update Time:2025-06-15

2H-1,2,3,4-tetrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole-5-carboxylic acid
    • 2H-Tetrazole-5-carboxylic acid
    • 1H-Tetrazole-5-formic acid
    • 2H-1,2,3,4-tetrazole-5-carboxylic acid
    • LS-12934
    • IKNZBNHVVQIRTO-UHFFFAOYSA-N
    • AKOS006377435
    • AKOS016344690
    • BB 0262043
    • DTXSID20331383
    • EN300-90226
    • F19598
    • 2H-1,2,3,4-Tetrazole-5-carboxylicacid
    • MFCD13179633
    • SY040102
    • tetrazolic acid
    • Tetrazole-5-carboxylic acid
    • SCHEMBL1238342
    • 1H-1,2,3,4-TETRAZOLE-5-CARBOXYLIC ACID
    • 75773-99-8
    • MDL: MFCD13179633
    • Inchi: 1S/C2H2N4O2/c7-2(8)1-3-5-6-4-1/h(H,7,8)(H,3,4,5,6)
    • InChI Key: IKNZBNHVVQIRTO-UHFFFAOYSA-N
    • SMILES: OC(C1N=NNN=1)=O

Computed Properties

  • Exact Mass: 114.01777532g/mol
  • Monoisotopic Mass: 114.01777532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Density: 1.902±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (47 g/l) (25 º C),

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Additional information on 2H-1,2,3,4-tetrazole-5-carboxylic acid

Introduction to 2H-1,2,3,4-tetrazole-5-carboxylic acid (CAS No. 75773-99-8)

2H-1,2,3,4-tetrazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 75773-99-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrazole family, a class of molecules characterized by a four-membered ring containing four nitrogen atoms. The presence of a carboxylic acid functional group at the 5-position of the tetrazole ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural framework of 2H-1,2,3,4-tetrazole-5-carboxylic acid consists of a highly electronegative nitrogen-rich core, which influences its reactivity and interaction with biological systems. The carboxylic acid moiety not only enhances its solubility in polar solvents but also provides a site for further functionalization, enabling the synthesis of more complex derivatives. These characteristics have positioned 2H-1,2,3,4-tetrazole-5-carboxylic acid as a versatile building block in medicinal chemistry and material science.

In recent years, there has been growing interest in tetrazole derivatives due to their diverse pharmacological activities. Studies have demonstrated that compounds containing the tetrazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid derivative of tetrazole (2H-1,2,3,4-tetrazole-5-carboxylic acid) is particularly intriguing because it combines the unique electronic and steric properties of the tetrazole ring with the biochemical functionality of the carboxyl group. This combination has opened up new avenues for drug discovery and development.

One of the most compelling aspects of 2H-1,2,3,4-tetrazole-5-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, derivatives of 2H-1,2,3,4-tetrazole-5-carboxylic acid have been explored as potential scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the 5-carboxylic acid group allows for fine-tuning of physicochemical properties such as solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry have also highlighted the significance of 2H-1,2,3,4-tetrazole-5-carboxylic acid in drug design. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound. Furthermore, virtual screening techniques have identified novel analogs of 2H-1,2,3,4-tetrazole-5-carboxylic acid with enhanced potency and selectivity. These computational approaches are accelerating the discovery process by predicting promising candidates for experimental validation.

The synthetic pathways to 2H-1,2,3,4-tetrazole-5-carboxylic acid are another area of active research. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These methods often involve multi-step organic transformations starting from readily available precursors. The optimization of these synthetic protocols is crucial for ensuring cost-effective and sustainable production of 2H-1,2,3,4-tetrazole-5-carboxylic acid, which is essential for both academic research and industrial applications.

From a biological perspective, 2H - 1 , 2 , 3 , 4 - tetrazole - 5 - carboxylic acid exhibits interesting interactions with biological macromolecules. Its nitrogen-rich core can form hydrogen bonds with amino acid residues in proteins and nucleic acids,while the carboxylic acid group can participate in salt bridge formations or coordinate with metal ions。These interactions are fundamental to understanding its mode of action and developing targeted therapies。

The pharmacokinetic profile of 2 H - 1 , 2 , 3 , 4 - tetrazol e - 5 - carbox y lic aci d derivatives is also an important consideration。Studies have shown that modifications at the carboxyl position can significantly influence absorption、distribution、metabolism,and excretion (ADME) properties。By carefully designing analogs,researchers can enhance bioavailability or prolong systemic exposure,which are critical factors in drug development。

Emerging research also suggests potential applications of H - tetr az ole - c ar box y l ic aci d in material science。For example,its ability to form coordination complexes with metal ions makes it useful in designing metalorganic frameworks (MOFs) or supramolecular assemblies。These materials have applications in catalysis、gas storage,and separation technologies。The versatility of this compound underscores its importance beyond pharmaceuticals。

In conclusion, H - tetr az ole - c ar box y l ic aci d (CAS No. 75773 - 99 - 8 ) is a multifaceted compound with significant implications in pharmaceutical chemistry and material science。Its unique structural features、reactivity,and potential biological activities make it a valuable scaffold for drug discovery。Ongoing research continues to uncover new applications and synthetic strategies,solidifying its role as a key intermediate in modern chemical research。

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